Cas no 61206-63-1 (1,3-Propanediol, 2-(hydroxymethyl)-2-[(2-hydroxypropyl)amino]-)

• Product Name: 1,3-Propanediol, 2-(hydroxymethyl)-2-[(2-hydroxypropyl)amino]-
• CAS No: 61206-63-1
• MF: C₇H₁₇NO₄
• MW: 179.21418261528
• CID: 488480
• PubChem ID: 23287512
• Update Time: 2025-04-19

1,3-Propanediol, 2-(hydroxymethyl)-2-[(2-hydroxypropyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-(hydroxymethyl)-2-[(2-hydroxypropyl)amino]-
• 2-(hydroxymethyl)-2-(2-hydroxypropylamino)propane-1,3-diol
• 2-(Hydroxymethyl)-2-[(2-hydroxypropyl)amino]propane-1,3-diol
• DTXSID10632573
• 61206-63-1
• SCHEMBL6213345
• OJJARPXPLHHWQQ-UHFFFAOYSA-N
• 2-(Hydroxymethyl)-2-((2-hydroxypropyl)amino)propane-1,3-diol

• Inchi： 1S/C7H17NO4/c1-6(12)2-8-7(3-9,4-10)5-11/h6,8-12H,2-5H2,1H3
• InChI Key： OJJARPXPLHHWQQ-UHFFFAOYSA-N
• SMILES： OCC(CO)(CO)NCC(C)O

Computed Properties

• Exact Mass: 179.11581
• Monoisotopic Mass: 179.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 93Ų

Experimental Properties

• PSA: 92.95